2'-Hydroxy-5'-methyl-3'-methoxymethylacetophenone

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 1-[2-hydroxy-3-(methoxymethyl)-5-methylphenyl]ethanone
• InChI: InChI=1S/C11H14O3/c1-7-4-9(6-14-3)11(13)10(5-7)8(2)12/h4-5,13H,6H2,1-3H3
• InChI Key: LKARHMGTFAUGRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C(=O)C)O)COC

Description

2'-Hydroxy-5'-methyl-3'-methoxymethylacetophenone is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2′-hydroxy-5′-methylacetophenone (1.0 g, 6.7 mmol) was treated with paraformaldehyde (0.18 g) and conc. hydrochloric acid (5 ml) and the mixture heated at 60° C. overnight. Upon cooling the mixture was extracted with toluene (3×30 ml) and the combined extracts were dried (Na2SO4) and the solvent removed to yield a yellow oil. The oil was treated with methanol (30 ml) and heated to reflux for 1 h. Upon cooling, the solution was evaporated to near dryness, and the residue chromatographed on a silica column, eluting with 0-10% ethyl acetate in petroleum ether. The purified product was obtained as an white powder (0.76 g)